Cas no 943119-08-2 (methyl 1-(2-fluorophenyl)cyclopentane-1-carboxylate)

Methyl 1-(2-fluorophenyl)cyclopentane-1-carboxylate is a fluorinated cyclopentane derivative with applications in pharmaceutical and agrochemical research. Its structure combines a cyclopentane core with a 2-fluorophenyl substituent and a carboxylate ester group, offering versatility as an intermediate in synthetic chemistry. The fluorine atom enhances metabolic stability and binding affinity in bioactive molecules, while the ester functionality allows for further derivatization. This compound is particularly valuable in the development of small-molecule inhibitors and ligands due to its balanced lipophilicity and steric properties. It is typically handled under controlled conditions to ensure stability and purity, making it suitable for precision synthesis.
methyl 1-(2-fluorophenyl)cyclopentane-1-carboxylate structure
943119-08-2 structure
Product name:methyl 1-(2-fluorophenyl)cyclopentane-1-carboxylate
CAS No:943119-08-2
MF:C13H15FO2
MW:222.255407571793
CID:5528353

methyl 1-(2-fluorophenyl)cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanecarboxylic acid, 1-(2-fluorophenyl)-, methyl ester
    • methyl 1-(2-fluorophenyl)cyclopentane-1-carboxylate
    • Inchi: 1S/C13H15FO2/c1-16-12(15)13(8-4-5-9-13)10-6-2-3-7-11(10)14/h2-3,6-7H,4-5,8-9H2,1H3
    • InChI Key: TXZVOFFULSJAER-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=CC=C2F)(C(OC)=O)CCCC1

methyl 1-(2-fluorophenyl)cyclopentane-1-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1749999-1g
Methyl 1-(2-fluorophenyl)cyclopentane-1-carboxylate
943119-08-2 98%
1g
¥4361.00 2024-04-24

methyl 1-(2-fluorophenyl)cyclopentane-1-carboxylate Related Literature

Additional information on methyl 1-(2-fluorophenyl)cyclopentane-1-carboxylate

Comprehensive Overview of Methyl 1-(2-Fluorophenyl)cyclopentane-1-carboxylate (CAS No. 943119-08-2)

Methyl 1-(2-fluorophenyl)cyclopentane-1-carboxylate (CAS No. 943119-08-2) is a fluorinated cyclopentane derivative with significant applications in pharmaceutical and chemical research. This compound, characterized by its unique cyclopentane ring and fluorophenyl moiety, has garnered attention due to its potential as a building block in drug discovery. Researchers are increasingly exploring its utility in synthesizing bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents. Its structural features make it a versatile intermediate for modifying pharmacokinetic properties.

The growing interest in fluorinated compounds like methyl 1-(2-fluorophenyl)cyclopentane-1-carboxylate stems from their enhanced metabolic stability and bioavailability. Fluorination is a key strategy in modern medicinal chemistry, as evidenced by the rise of FDA-approved fluorinated drugs. This compound’s carboxylate ester group further allows for facile derivatization, aligning with trends in fragment-based drug design. Recent studies highlight its role in optimizing lead compounds for improved blood-brain barrier (BBB) penetration, a critical factor in CNS drug development.

From a synthetic perspective, CAS No. 943119-08-2 is often utilized in Pd-catalyzed cross-coupling reactions and ring-forming transformations. Its compatibility with diverse reaction conditions makes it a valuable tool for constructing complex molecular architectures. Industry professionals frequently search for "synthesis of fluorinated cyclopentanes" or "applications of methyl carboxylates in drug discovery," reflecting its relevance in cutting-edge research. Additionally, its stability under physiological conditions has spurred investigations into its use as a probe molecule in biochemical assays.

Environmental and regulatory considerations are also pivotal when discussing methyl 1-(2-fluorophenyl)cyclopentane-1-carboxylate. While not classified as hazardous, its handling requires standard laboratory precautions. The compound’s low ecotoxicity profile, as indicated by preliminary data, supports its sustainable use in green chemistry initiatives. Queries such as "biodegradability of fluorinated esters" or "safe handling of aromatic carboxylates" underscore user concerns about environmental impact and workplace safety.

In summary, methyl 1-(2-fluorophenyl)cyclopentane-1-carboxylate (CAS No. 943119-08-2) represents a convergence of synthetic utility and biomedical potential. Its adaptability in structure-activity relationship (SAR) studies and compatibility with high-throughput screening platforms position it as a compound of enduring interest. As the pharmaceutical industry prioritizes targeted therapies and precision medicine, this fluorinated cyclopentane derivative is poised to play a pivotal role in advancing next-generation therapeutics.

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